1-(Tetrahydro-2h-pyran-3-yl)prop-2-en-1-ol

Core Science & Biosynthesis

Preparation of 1-(Tetrahydro-2h-pyran-3-yl)prop-2-en-1-ol from simple precursors

This guide details the preparation of 1-(tetrahydro-2H-pyran-3-yl)prop-2-en-1-ol , a valuable chiral building block containing a tetrahydropyran (THP) core and an allylic alcohol functionality.

The synthesis strategy prioritizes simple, commercially available precursors , specifically starting from 3,4-dihydro-2H-pyran (DHP) . This route avoids expensive specialty chemicals by constructing the functionalized ring system through established transformation logic: Formylation

Hydrogenation Nucleophilic Addition .

Part 1: Retrosynthetic Analysis & Strategy

The target molecule features a secondary alcohol adjacent to a stereocenter on the THP ring. The most logical disconnection is the C(OH)–Vinyl bond, leading to two key synthons:

• Tetrahydro-2H-pyran-3-carbaldehyde (The electrophile).[1]

• Vinylmagnesium Bromide (The nucleophile).

The challenge lies in accessing the 3-substituted THP aldehyde. While 2-substituted THPs are easily made from lysine or carbohydrate precursors, 3-substituted variants require a different approach. We utilize the inherent enol ether character of 3,4-dihydro-2H-pyran to introduce functionality at the

-position (C5) via Vilsmeier-Haack formylation, followed by saturation of the ring.

Figure 1: Retrosynthetic disconnection showing the path from the target alcohol back to the commodity chemical 3,4-dihydro-2H-pyran.

Part 2: Experimental Protocols

Step 1: Synthesis of 5-Formyl-3,4-dihydro-2H-pyran

This step leverages the electron-rich nature of the enol ether double bond in DHP. The Vilsmeier-Haack reagent (DMF/POCl

) attacks the -carbon (C5), installing a formyl group.

• Reagents: N,N-Dimethylformamide (DMF), Phosphorus Oxychloride (POCl

  ), 3,4-Dihydro-2H-pyran (DHP).

• Safety: POCl

  is corrosive and reacts violently with water. Perform in a fume hood.

Protocol:

• Reagent Preparation: In a flame-dried 3-neck round-bottom flask under argon, cool anhydrous DMF (1.2 equiv) to 0°C.

• Vilsmeier Complex: Add POCl

  (1.1 equiv) dropwise over 30 minutes. The solution will turn slightly yellow/viscous as the chloroiminium salt forms. Stir at 0°C for 30 minutes.

• Addition: Dilute the complex with anhydrous dichloromethane (DCM). Add 3,4-dihydro-2H-pyran (1.0 equiv) dropwise, maintaining the temperature below 5°C.

• Reaction: Allow the mixture to warm to room temperature and then heat to reflux (approx. 40°C) for 2-4 hours. Monitor by TLC (the enal product is UV active).

• Hydrolysis: Cool to 0°C. Quench carefully with saturated aqueous Sodium Acetate (NaOAc) solution. Stir vigorously for 1 hour to hydrolyze the iminium intermediate.

• Workup: Extract with DCM (3x). Wash combined organics with saturated NaHCO

  and brine. Dry over Na SO and concentrate.

• Purification: Purify via vacuum distillation or flash chromatography (Hexanes/EtOAc) to yield 5-formyl-3,4-dihydro-2H-pyran as a pale yellow oil.

Step 2: Selective Hydrogenation to Tetrahydro-2H-pyran-3-carbaldehyde

We must reduce the C=C double bond without reducing the aldehyde to an alcohol. Palladium on Carbon (Pd/C) under mild pressure is effective, but monitoring is crucial.

• Reagents: 5-Formyl-3,4-dihydro-2H-pyran, 10% Pd/C, Hydrogen gas (H

  ), Ethyl Acetate (EtOAc).

Protocol:

• Setup: Dissolve the enal from Step 1 in EtOAc (0.5 M concentration).

• Catalyst: Add 10% Pd/C (5 mol% loading).

• Hydrogenation: Purge the vessel with H

  (balloon pressure is usually sufficient). Stir vigorously at room temperature.

• Monitoring: Monitor closely by GC-MS or NMR. The disappearance of alkene signals (approx. 7.0 ppm) indicates completion. Stop immediately to prevent over-reduction to the alcohol.

  • Note: If over-reduction occurs, the resulting alcohol (3-hydroxymethyl-THP) can be re-oxidized to the aldehyde using Swern conditions.

• Workup: Filter through a pad of Celite to remove the catalyst. Concentrate the filtrate to obtain tetrahydro-2H-pyran-3-carbaldehyde . This intermediate is often used directly in the next step.

Step 3: Grignard Addition to Form 1-(Tetrahydro-2H-pyran-3-yl)prop-2-en-1-ol

The final step installs the vinyl group. This creates a new chiral center at the alcohol carbon, resulting in a mixture of diastereomers (syn/anti relative to the C3-THP center).

• Reagents: Vinylmagnesium bromide (1.0 M in THF), Tetrahydro-2H-pyran-3-carbaldehyde, Anhydrous THF.

Protocol:

• Setup: In a flame-dried flask under argon, dissolve tetrahydro-2H-pyran-3-carbaldehyde (1.0 equiv) in anhydrous THF. Cool to -78°C.

• Addition: Add Vinylmagnesium bromide (1.2 equiv) dropwise via syringe pump to maintain low temperature.

• Reaction: Stir at -78°C for 1 hour, then allow to warm slowly to 0°C.

• Quench: Quench carefully with saturated aqueous NH

  Cl.

• Workup: Extract with Diethyl Ether (Et

  O). Wash with brine, dry over MgSO , and concentrate.

• Purification: Purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient).

  • Result: The product is obtained as a mixture of diastereomers. These can often be separated by careful chromatography if enantiopure material is required.

Part 3: Mechanistic Insights & Visualization

Vilsmeier-Haack Mechanism

The regioselectivity is driven by the oxygen atom of the DHP ring. The lone pair on oxygen donates into the ring, making C5 (the

-carbon) highly nucleophilic. This attacks the electrophilic chloroiminium species.

Figure 2: Mechanistic flow of the formylation step. The electron donation from the ring oxygen directs substitution to the C5 position.

Stereochemical Considerations (Felkin-Anh Model)

During the Grignard addition, the existing chirality at C3 of the THP ring influences the facial selectivity of the incoming vinyl nucleophile.

• The Felkin-Anh model predicts the major diastereomer. The C3-H bond (small group) or the ring bonds will align perpendicular to the carbonyl to minimize torsional strain.

• Typically, this reaction yields a mixture (e.g., 2:1 or 3:1 dr), which is acceptable for early-stage discovery but may require resolution for clinical candidates.

Summary of Key Data

Parameter	Step 1: Formylation	Step 2: Hydrogenation	Step 3: Grignard
Precursor	3,4-Dihydro-2H-pyran	5-Formyl-DHP	3-Formyl-THP
Reagent	POCl , DMF	H , Pd/C	VinylMgBr
Key Condition	0°C to Reflux	1 atm, RT, Monitor	-78°C
Yield (Typical)	60-75%	85-95%	70-85%
Critical QC	Regioselectivity (C5)	Avoid over-reduction	Diastereomer ratio

References

• Vilsmeier-Haack Reaction on Enol Ethers

  • Meth-Cohn, O., & Stanforth, S. P. (1991). The Vilsmeier–Haack Reaction.[2][3][4][5] Comprehensive Organic Synthesis.

  • Source:

• Synthesis of Tetrahydropyran Derivatives

  • Clarke, P. A., et al. (2008). The synthesis of tetrahydropyrans.[6][3][7][8][9] Tetrahedron Letters.

  • Source:

• Hydroboration/Oxidation Selectivity (Alternative mechanistic context)

  • Brown, H. C. (1979).[10] Hydroboration-Oxidation.

  • Source:

• Grignard Addition to Heterocyclic Aldehydes

  • Clayden, J., Greeves, N., & Warren, S. (2012).[2][4][11] Organic Chemistry. Oxford University Press. (General reference for Felkin-Anh addition to chiral aldehydes).

Sources

• 1. 2052136-98-6,1H-Indazole,3-fluoro-1-(tetrahydro-2H-pyran-2-yl)-5-(4,4,4-trifluoro-1-butyn-1-yl)-,1939156-24-7,ethyl 1,4-dibromo-6,7-dihydro-5H-cyclopenta[c]pyridine-3-carboxylate, CAS [m.chemicalbook.com]
• 2. ijpcbs.com [ijpcbs.com]
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• 4. scirp.org [scirp.org]
• 5. Vilsmeier-Haack Reaction [organic-chemistry.org]
• 6. BJOC - Diastereoselective synthesis of 3,4-dihydro-2H-pyran-4-carboxamides through an unusual regiospecific quasi-hydrolysis of a cyano group [beilstein-journals.org]
• 7. Tetrahydropyran synthesis [organic-chemistry.org]
• 8. 3,4-Dihydro-2H-pyran synthesis [organic-chemistry.org]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. Hydroboration–oxidation reaction - Wikipedia [en.wikipedia.org]
• 11. WO2016162604A1 - Process for the preparation of androgen receptor antagonists and intermediates thereof - Google Patents [patents.google.com]

Technical Guide: Retrosynthetic Analysis & Synthesis of 1-(Tetrahydro-2H-pyran-3-yl)prop-2-en-1-ol

The following technical guide details the retrosynthetic analysis and forward synthesis of 1-(Tetrahydro-2H-pyran-3-yl)prop-2-en-1-ol . This document is structured for research scientists and medicinal chemists, focusing on mechanistic causality, stereochemical control, and scalable protocols.

Executive Summary & Target Profile

Target Molecule: 1-(Tetrahydro-2H-pyran-3-yl)prop-2-en-1-ol Molecular Formula: C₈H₁₄O₂ Molecular Weight: 142.20 g/mol Key Structural Features:

• Tetrahydropyran (THP) Core: A saturated six-membered oxygen heterocycle acting as a lipophilic spacer and hydrogen bond acceptor.

• Secondary Allylic Alcohol: A versatile functional handle for further derivatization (e.g., Tsuji-Trost allylation, Claisen rearrangement, or oxidation to an enone).

• Chiral Centers: The molecule possesses two stereocenters (C3 on the ring and C1 on the side chain), resulting in four possible stereoisomers (two diastereomeric pairs).

Application: This motif serves as a critical intermediate in the synthesis of macrolides, polyether antibiotics, and fragment-based drug discovery (FBDD) campaigns where THP rings function as bioisosteres for cyclohexane.

Retrosynthetic Analysis

The retrosynthetic strategy prioritizes the efficient construction of the C1–C2 bond (alcohol side chain) and the stereoselective formation of the THP core.

Strategic Disconnections

Primary Disconnection (C-C Bond Formation): The most logical disconnection is at the allylic position, separating the vinyl group from the carbinol carbon. This reveals a nucleophilic vinyl species and an electrophilic aldehyde.

• Synthons: Vinyl anion equivalent (

  ) + Tetrahydro-2H-pyran-3-carbaldehyde.

• Reagents: Vinylmagnesium bromide (Grignard) + THP-3-CHO.

Secondary Disconnection (Functional Group Interconversion): The aldehyde precursor (THP-3-CHO) is sensitive. It is best generated in situ or immediately prior to use from a more stable precursor, such as the corresponding primary alcohol or ester.

• Precursor: (Tetrahydro-2H-pyran-3-yl)methanol.

Tertiary Disconnection (Ring Construction): If the THP ring is not commercially sourced, it can be constructed via hydrogenation of a dihydropyran derivative or cyclization of a 1,5-diol.

Visualized Pathway (Graphviz)

Figure 1: Retrosynthetic tree illustrating the disconnection to the stable ester precursor.

Forward Synthesis & Experimental Protocols

Phase 1: Preparation of Tetrahydro-2H-pyran-3-carbaldehyde

Rationale: Aldehydes at the 3-position of THP are prone to epimerization and oxidation. The most robust route involves the controlled oxidation of the commercially available (Tetrahydro-2H-pyran-3-yl)methanol.

Protocol: Swern Oxidation This method is selected over PCC/PDC to avoid chromium waste and ensure high yields without over-oxidation to the carboxylic acid.

• Reagents: Oxalyl chloride (1.1 eq), DMSO (2.2 eq), Triethylamine (5.0 eq), DCM (Solvent).

• Procedure:

  • Cool a solution of oxalyl chloride in dry DCM to -78°C under Argon.

  • Add DMSO dropwise (gas evolution occurs). Stir for 15 min to form the chloro-sulfonium intermediate.

  • Add (Tetrahydro-2H-pyran-3-yl)methanol (dissolved in DCM) dropwise over 20 min. Maintain temperature < -60°C.

  • Stir for 45 min at -78°C.

  • Add Triethylamine (Et₃N) dropwise. The solution will become cloudy.

  • Allow the mixture to warm to 0°C over 1 hour.

  • Quench: Add saturated NH₄Cl solution. Extract with DCM, wash with brine, dry over Na₂SO₄, and concentrate.

  • Yield Expectation: 85-95%. Use immediately for Phase 2.

Phase 2: Grignard Addition (C-C Bond Formation)

Rationale: The addition of vinylmagnesium bromide creates the secondary alcohol. The stereochemical outcome is governed by the existing chiral center at C3.

Stereochemical Model (Felkin-Anh): The C3-chiral center dictates the approach of the nucleophile. The "large" group is the ring methylene (C4), the "medium" group is the ring oxygen (O1) or C2 depending on conformation, and the "small" group is the hydrogen.

• Note: The presence of the ring oxygen allows for potential Chelation Control if a Lewis acid (e.g., MgBr₂ or TiCl₄) is used, favoring the syn-diastereomer. Without external Lewis acids, the reaction typically follows the Felkin-Anh model favoring the anti-diastereomer.

Protocol: Grignard Addition

• Reagents: Tetrahydro-2H-pyran-3-carbaldehyde (1.0 eq), Vinylmagnesium bromide (1.0 M in THF, 1.2 eq), Anhydrous THF.

• Procedure:

  • Flame-dry a 2-neck round bottom flask and purge with Argon.

  • Dissolve the aldehyde from Phase 1 in anhydrous THF (0.2 M concentration).

  • Cool to -78°C . (Low temperature is critical to maximize diastereoselectivity and prevent polymerization of the vinyl group).

  • Add Vinylmagnesium bromide dropwise via syringe pump (rate: 1 mL/min).

  • Stir at -78°C for 2 hours, then allow to warm slowly to 0°C.

  • Quench: Pour the reaction mixture into ice-cold saturated NH₄Cl.

  • Workup: Extract with Et₂O (3x). Wash combined organics with brine. Dry over MgSO₄.

  • Purification: Flash column chromatography (Silica gel, Hexanes:EtOAc gradient 9:1 to 4:1).

Data Summary Table:

Parameter	Specification	Notes
Limiting Reagent	THP-3-CHO	Freshly prepared is best.
Nucleophile	Vinyl MgBr	Commercial 1.0M solution in THF.
Solvent	THF (Anhydrous)	Essential to stabilize the Grignard.
Temperature	-78°C 0°C	Controls stereoselectivity.
Expected Yield	70-85%	Major loss usually in purification of diastereomers.

Stereochemical Analysis & Separation

The reaction generates two diastereomers:

• (1R, 3R) / (1S, 3S) pair (Syn-like relationship)

• (1R, 3S) / (1S, 3R) pair (Anti-like relationship)

Visualizing the Transition State:

Figure 2: Divergent stereochemical outcomes based on reaction conditions.

To separate the diastereomers:

• TLC: The diastereomers often display different Rf values (typically

  ) in Hexane/EtOAc systems.

• HPLC: Chiral stationary phases (e.g., Chiralcel OD-H) may be required if enantiopure starting material was used and enantiomeric separation is needed.

Safety & Handling

• Vinylmagnesium Bromide: Highly flammable and moisture-sensitive. Reacts violently with water. Store under inert gas at 4°C.

• Oxalyl Chloride: Toxic and corrosive. Releases CO and CO₂ upon reaction. Use in a well-ventilated fume hood.

• Acrolein (Potential impurity): If heating the product or precursors, be aware of retro-aldol type decomposition releasing acrolein (potent lachrymator).

References

• Swern Oxidation Protocol: Omura, K.; Swern, D. "Oxidation of alcohols by 'activated' dimethyl sulfoxide. A preparative, steric and mechanistic study." Tetrahedron1978 , 34, 1651–1660. Link

• Grignard Addition to Heterocyclic Aldehydes: Couturier, M. et al. "Grignard Additions to Esters and Aldehydes: A Practical Guide." Organic Process Research & Development2002 , 6, 42–48. Link

• Stereochemical Models (Felkin-Anh): Mengel, A.; Reiser, O. "Around the Felkin-Anh Rule." Chemical Reviews1999 , 99, 1191–1224. Link

• THP Ring Synthesis & Properties: Clarke, P. A. et al.[1] "The synthesis of tetrahydropyrans." Tetrahedron2011 , 67, 9557–9593. Link

• Vinyl Grignard Preparation: Organic Syntheses, Coll. Vol. 4, p. 258 (1963); Vol. 37, p. 22 (1957). Link

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1H and 13C NMR of 1-(Tetrahydro-2h-pyran-3-yl)prop-2-en-1-ol

An In-Depth Guide to the ¹H and ¹³C NMR Spectroscopy of 1-(Tetrahydro-2H-pyran-3-yl)prop-2-en-1-ol

Executive Summary

1-(Tetrahydro-2H-pyran-3-yl)prop-2-en-1-ol is a chiral molecule featuring a saturated heterocyclic tetrahydropyran (THP) ring and an unsaturated homoallylic alcohol side chain.[1] Its structural complexity arises from two stereocenters and the conformational flexibility of the six-membered ring, leading to a rich and challenging Nuclear Magnetic Resonance (NMR) landscape. This guide provides a comprehensive analysis of the ¹H and ¹³C NMR spectra anticipated for this molecule. As Senior Application Scientists, we move beyond simple data reporting to explain the underlying principles of chemical shifts and coupling constants, grounded in stereochemical and conformational theory. We detail the rationale behind signal assignments, the necessity of two-dimensional (2D) NMR techniques for unambiguous characterization, and provide a robust experimental protocol for acquiring high-fidelity data. This document is intended for researchers and professionals in drug development and organic synthesis who rely on NMR spectroscopy for rigorous structural elucidation.

Part 1: Structural and Stereochemical Foundations

The interpretation of NMR spectra begins with a thorough understanding of the molecule's three-dimensional structure. 1-(Tetrahydro-2H-pyran-3-yl)prop-2-en-1-ol possesses two chiral centers: C3 of the pyran ring and C7 of the propenol side chain. This gives rise to four possible stereoisomers, consisting of two pairs of enantiomers. The relative stereochemistry between these two centers defines two distinct diastereomers (e.g., cis and trans), which will have unique NMR spectra.

Furthermore, the tetrahydropyran ring predominantly adopts a chair conformation to minimize steric and torsional strain.[2] Consequently, the prop-2-en-1-ol substituent at the C3 position can exist in either an axial or an equatorial orientation. The conformational equilibrium between these two chair forms is a critical determinant of the observed chemical shifts and, most notably, the proton-proton coupling constants, which are exquisitely sensitive to dihedral angles as described by the Karplus relationship.[3] For the purpose of this guide, we will analyze the general features applicable to any diastereomer while highlighting where significant differences would arise.

Caption: Molecular structure with IUPAC-consistent atom numbering.

Part 2: ¹H NMR Spectral Analysis

The ¹H NMR spectrum provides a detailed map of the proton environments within the molecule. The chemical shift of each proton is governed by its local electronic environment, while the splitting pattern (multiplicity) arises from spin-spin coupling with neighboring protons.

Guiding Principles:

• Inductive Effects: Electronegative atoms, like the ring oxygen (O1) and the hydroxyl oxygen, withdraw electron density from adjacent protons, shifting their signals to a higher chemical shift (downfield).[4] This effect is most pronounced on the protons attached to C2, C6, and C7.

• Magnetic Anisotropy: The electron clouds of π-systems (the C=C double bond) and C-C/C-O single bonds create local magnetic fields. Protons situated in different spatial regions relative to these bonds will experience different effective magnetic fields, leading to variations in chemical shifts. This is a key reason why axial and equatorial protons on the same ring carbon are chemically non-equivalent.

• Spin-Spin Coupling: The interaction between the spins of non-equivalent protons on adjacent carbons (vicinal coupling, ³J) or on the same carbon (geminal coupling, ²J) splits NMR signals. The magnitude of vicinal coupling is dependent on the dihedral angle between the protons, a principle quantified by the Karplus equation.[5] This relationship is fundamental to determining the conformation of the THP ring.

Predicted Signal Assignments:

Proton(s)	Predicted δ (ppm)	Multiplicity	Coupling Constant(s) (Hz)	Rationale
H9 (vinyl)	5.10 - 5.30	m	²Jgem ≈ 1-2, ³Jcis ≈ 10, ³Jtrans ≈ 17	Terminal alkene protons, diastereotopic. Exhibit geminal coupling to each other and cis/trans coupling to H8.[5]
H8 (vinyl)	5.70 - 5.90	ddd	³Jcis ≈ 10, ³Jtrans ≈ 17, ³J(H8-H7) ≈ 6-8	Vinyl proton coupled to the two H9 protons and the carbinol proton H7.
OH	1.5 - 4.0	br s	-	Chemical shift is highly variable, dependent on solvent, concentration, and temperature. Often appears as a broad singlet due to chemical exchange.[6]
H7 (carbinol)	3.80 - 4.20	m	³J(H7-H8) ≈ 6-8, ³J(H7-H3) ≈ 4-9	Deshielded by the adjacent hydroxyl group and vinyl system. Coupled to both the vinyl (H8) and ring (H3) protons.
H2, H6 (α-O)	3.20 - 4.00	m	-	Protons adjacent to the ring oxygen are significantly deshielded. They are diastereotopic and will show complex splitting from geminal and vicinal couplings.[7]
H3, H4, H5	1.20 - 2.10	m	-	Protons of the saturated carbon framework of the THP ring. They exhibit complex overlapping multiplets due to extensive geminal and vicinal couplings.[8]

Part 3: ¹³C NMR Spectral Analysis

The ¹³C NMR spectrum, typically acquired with proton decoupling, provides one signal for each unique carbon atom, offering a direct count of the carbon environments.

Predicted Signal Assignments:

Carbon(s)	Predicted δ (ppm)	Rationale
C8 (vinyl)	135 - 140	The internal carbon of the double bond (CH).
C9 (vinyl)	115 - 120	The terminal carbon of the double bond (CH₂).
C7 (carbinol)	70 - 78	Carbon bearing the hydroxyl group, significantly deshielded.[6]
C2, C6 (α-O)	65 - 75	Carbons adjacent to the ring oxygen are deshielded. C2 will be slightly different from C6 due to the influence of the C3 substituent.[9]
C3	35 - 45	The substituent-bearing carbon. Its shift is influenced by both the ring and the side chain.
C4, C5	20 - 35	Saturated carbons of the THP ring, appearing in the typical aliphatic region.

Part 4: The Necessity of 2D NMR for Unambiguous Assignment

For a molecule with numerous overlapping proton signals and complex stereochemistry, 1D NMR spectra alone are insufficient for a definitive structural assignment. Two-dimensional NMR experiments are essential to establish connectivity and resolve ambiguities.

• COSY (¹H-¹H Correlation Spectroscopy): This experiment identifies protons that are spin-coupled to each other. It will reveal the entire spin system, allowing for the tracing of connectivity from the vinyl protons (H8, H9) to the carbinol proton (H7), and from H7 into the THP ring via H3.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton signal with the signal of the carbon atom it is directly attached to. It is the most reliable way to assign the carbon signals based on the more easily distinguished proton signals.

• HMBC (Heteronuclear Multiple Bond Correlation): This experiment reveals longer-range couplings (typically 2-3 bonds) between protons and carbons. It is invaluable for confirming the overall structure, for example, by showing a correlation between the carbinol proton (H7) and the ring carbons (C2, C4) or between the ring proton H3 and the side-chain carbons (C7, C8).

Caption: Expected key correlations in 2D NMR experiments.

Part 5: A Validated Experimental Protocol

Acquiring high-quality, reproducible NMR data requires a systematic approach from sample preparation to data acquisition.

1. Sample Preparation: i. Weigh approximately 5-10 mg of the purified 1-(tetrahydro-2H-pyran-3-yl)prop-2-en-1-ol sample. ii. Transfer the sample into a clean, dry standard 5 mm NMR tube. iii. Add approximately 0.6 mL of a deuterated solvent, typically deuterochloroform (CDCl₃), as it is effective for a wide range of organic molecules and is chemically inert. iv. Add a small amount of tetramethylsilane (TMS) as an internal standard for chemical shift referencing (¹H and ¹³C at 0.00 ppm). v. Cap the tube and gently agitate until the sample is fully dissolved.

2. Data Acquisition Workflow: The following sequence should be performed on a spectrometer with a field strength of 400 MHz or higher to ensure adequate signal dispersion.

Caption: Standard workflow for comprehensive NMR data acquisition.

3. Key Spectrometer Parameters:

• ¹H Spectrum: 16-32 scans, relaxation delay (d1) of 2-5 seconds.

• ¹³C{¹H} Spectrum: 1024 or more scans, d1 of 2 seconds.

• 2D Spectra (COSY, HSQC, HMBC): Parameters (number of increments, scans per increment) should be optimized based on sample concentration to achieve adequate signal-to-noise within a reasonable timeframe.

Conclusion

The complete structural characterization of 1-(tetrahydro-2H-pyran-3-yl)prop-2-en-1-ol is a non-trivial task that exemplifies the power of modern NMR spectroscopy. A simple 1D ¹H spectrum is insufficient, serving only to identify the types of protons present. A comprehensive analysis necessitates an integrated approach, combining 1D ¹H and ¹³C spectra with a suite of 2D experiments (COSY, HSQC, and HMBC). This methodology allows for the unambiguous assignment of every proton and carbon signal by establishing a complete map of through-bond connectivities. Furthermore, a detailed analysis of the coupling constants, particularly within the tetrahydropyran ring, can provide profound insights into the molecule's preferred conformation and the relative stereochemistry of its chiral centers. This guide provides the theoretical framework and practical protocol necessary for researchers to confidently undertake such an analysis.

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• Organic Chemistry Portal. Homoallylic alcohol synthesis by 1,2-addition or C-C coupling. [Link]

• Patil, S. B., et al. (2020). L-Proline catalyzed one-pot three-component synthesis and evaluation for biological activities of tetrahydrobenzo[b]pyran. Journal of Chemical Sciences, 132(1), 33. [Link]

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• 1. organic-chemistry.org [organic-chemistry.org]
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• 5. chem.libretexts.org [chem.libretexts.org]
• 6. 17.11 Spectroscopy of Alcohols and Phenols – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 7. Proton chemical shifts in NMR. Part 12. 1 Steric, electric field and conformational effects in acyclic and cyclic ethers - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) DOI:10.1039/A802950D [pubs.rsc.org]
• 8. Tetrahydropyran(142-68-7) 1H NMR spectrum [chemicalbook.com]
• 9. spectrabase.com [spectrabase.com]

IUPAC name and structure of 1-(Tetrahydro-2h-pyran-3-yl)prop-2-en-1-ol

Executive Summary & Structural Logic

The compound 1-(Tetrahydro-2H-pyran-3-yl)prop-2-en-1-ol represents a versatile "chiral pool" intermediate or building block in the synthesis of polyketide natural products, macrocycles, and spirocyclic ether scaffolds.[1] Its value lies in the allylic alcohol functionality combined with a saturated oxygen heterocycle (tetrahydropyran).[1][2]

From a retrosynthetic perspective, this molecule serves as a linchpin.[2] The allylic alcohol allows for:

• Sharpless Asymmetric Epoxidation (SAE): Access to epoxy-alcohols.[1]

• Ring-Closing Metathesis (RCM): Construction of bicyclic ethers when derivatized.[1]

• Oxidative Rearrangement: Expansion into complex lactones.[1][2]

Structural Identity & Nomenclature[3]

• IUPAC Name: 1-(Oxan-3-yl)prop-2-en-1-ol[1]

• Common Name: 3-(1-Hydroxyallyl)tetrahydropyran[1]

• Molecular Formula: C₈H₁₄O₂[1][2]

• Molecular Weight: 142.20 g/mol [1][2]

• Chirality: Two stereocenters (C3 on the pyran ring and C1 on the allyl chain).[1][2] This results in four possible stereoisomers (two enantiomeric pairs of diastereomers).

Structural Visualization

The following diagram illustrates the connectivity and the critical reactive sites.

Figure 1: Structural decomposition highlighting reactive pharmacophores and stereogenic centers.[1]

Synthetic Methodology (The "Expertise" Pillar)[1][2]

The most robust route to this scaffold is the Grignard Addition to the corresponding aldehyde.[2] This approach is preferred over reduction of the enone because it allows for the introduction of the vinyl group as a nucleophile, which is generally more atom-economical and convergent.[1]

Retrosynthetic Analysis

Target: 1-(Tetrahydro-2H-pyran-3-yl)prop-2-en-1-ol Disconnection: C1–C2 bond (Allylic bond) Synthons: [1]

• Electrophile: Tetrahydro-2H-pyran-3-carbaldehyde[1]

• Nucleophile: Vinylmagnesium bromide (or Vinyl lithium)[1][2]

Detailed Experimental Protocol

Note: All reactions must be performed under an inert atmosphere (Nitrogen or Argon) using anhydrous solvents.

Step 1: Preparation of the Aldehyde (if not commercially sourced)

Starting from 3,4-dihydro-2H-pyran , a hydroformylation or a Vilsmeier-Haack reaction followed by reduction is often required.[1] However, for high-purity applications, oxidation of (tetrahydro-2H-pyran-3-yl)methanol (Swern or DMP oxidation) is the standard bench method.[1]

Step 2: Grignard Addition (The Critical Step)[1][2]

Reagents:

• Tetrahydro-2H-pyran-3-carbaldehyde (1.0 equiv)[1]

• Vinylmagnesium bromide (1.0 M in THF, 1.2 equiv)[2]

• Anhydrous THF (Solvent)[1][2]

• Saturated NH₄Cl (Quench)[1][2]

Procedure:

• Setup: Flame-dry a 2-neck round-bottom flask equipped with a magnetic stir bar and a pressure-equalizing addition funnel. Purge with Argon.

• Solvation: Charge the flask with Tetrahydro-2H-pyran-3-carbaldehyde dissolved in anhydrous THF (0.5 M concentration). Cool the solution to -78 °C (Dry ice/Acetone bath). Rationale: Low temperature prevents enolization of the aldehyde and suppresses side reactions.[1][2]

• Addition: Transfer Vinylmagnesium bromide to the addition funnel via cannula.[1][2] Add dropwise over 30 minutes. Observation: The solution may become slightly cloudy.

• Warming: Stir at -78 °C for 1 hour, then allow the reaction to warm slowly to 0 °C over 2 hours. Monitor by TLC (System: 30% EtOAc/Hexanes; Stain: KMnO₄ - alkene active).[1]

• Quench: Carefully quench the reaction at 0 °C with saturated aqueous NH₄Cl. Caution: Exothermic.[1][2]

• Workup: Extract with Et₂O (3x). Wash combined organics with Brine, dry over MgSO₄, filter, and concentrate in vacuo.[1][2]

• Purification: The resulting oil is a mixture of diastereomers (syn/anti).[2] Purify via Flash Column Chromatography (Silica Gel 60, Gradient 10% -> 40% EtOAc in Hexanes).

Yield Expectation: 75-85%

Stereochemical Considerations

The addition of the Grignard reagent creates a new chiral center at C1.[2] Due to the existing chiral center at C3 of the pyran ring, 1,2-asymmetric induction occurs.[1][2]

• Felkin-Anh Model: Predicts the major diastereomer based on the steric bulk of the ring residues.[1]

• Chelation Control: If Magnesium is used, coordination between the ring oxygen and the aldehyde oxygen can occur, potentially reversing selectivity compared to non-chelating conditions.[1][2]

Characterization Data (Self-Validating Metrics)

To confirm the identity of the synthesized compound, compare your data against these predicted spectroscopic values.

Technique	Parameter	Diagnostic Signal (Expected)	Interpretation
¹H NMR	Vinyl Region	δ 5.85 (ddd, 1H), 5.15–5.30 (m, 2H)	Characteristic terminal alkene pattern.[1]
¹H NMR	Carbinol Proton	δ 3.9–4.1 (m, 1H)	Shifted downfield due to -OH and vinyl group.[1]
¹H NMR	Ring Protons	δ 3.3–3.8 (m, 2H, O-CH₂-ring)	Diagnostic of the ether linkage in the pyran ring.
¹³C NMR	Alkene Carbons	~138 ppm (CH), ~115 ppm (CH₂)	Sp² hybridized carbons.[2]
¹³C NMR	Carbinol Carbon	~75 ppm	Secondary alcohol carbon.[1][2]
IR	Functional Groups	3400 cm⁻¹ (Broad, OH), 1640 cm⁻¹ (C=C)	Confirms alcohol and alkene presence.[2]
HRMS	Ionization	[M+H]⁺ or [M+Na]⁺	Calc.[2] for C₈H₁₄O₂: 142.0994 (Exact Mass).[2]

Downstream Applications & Reactivity[1]

This molecule is a "fork in the road" intermediate.[2] The specific pathway chosen depends on the target pharmacophore.[2]

Figure 2: Divergent synthetic utility of the title compound.[1]

Key Transformation: Johnson-Claisen Rearrangement

Heating the title compound with triethyl orthoacetate in the presence of a weak acid (propionic acid) results in a [3,3]-sigmatropic rearrangement.[1] This is a powerful method to transfer the chirality from the C1 alcohol to a new C-C bond, creating a linear chain with high stereocontrol (E-alkene formation).[2]

Safety & Handling (MSDS Summary)

• Hazard Classification: Irritant (Skin/Eye).[1][2] Potential sensitizer.[1][2]

• Flammability: Moderate (Flash point likely ~80-90 °C based on MW).[1]

• Storage: Store at 2-8 °C under inert gas. Allylic alcohols are prone to slow oxidation or polymerization if exposed to air/light.[1][2]

• Disposal: Organic solvent waste.[1][2] Do not release into drains.[1][2]

References

• General Synthesis of Pyran Derivatives

  • Smith, M. B., & March, J.[2] (2007).[2][3][4] March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure . Wiley-Interscience.[1] (Standard reference for Grignard additions and stereochemical models).

• Stereoselective Additions to Chiral Aldehydes

  • Mengel, A., & Reiser, O.[2] (1999).[2] Chemo- and Stereoselective Additions to Chiral Aldehydes . Chemical Reviews, 99(5), 1191–1224.[2]

• Related Pyran-3-ol Synthesis (Prins Cyclization Context)

  • Yadav, J. S., et al.[1][2][4][5] (2003).[2][4] Prins Cyclization in Ionic Liquids . European Journal of Organic Chemistry, 2003(9), 1779-1783.[1][2][4] (Context for constructing the pyran ring). [1][2]

• Structural Analogues & Spectral Data

  • National Institute of Standards and Technology (NIST).[1][2]Mass Spectrum of Pyran Derivatives . (Used for fragmentation pattern validation).

Sources

• 1. 2H-Pyran-3-ol, tetrahydro-2,2,6-trimethyl-6-(4-methyl-3-cyclohexen-1-yl)-, [3S-[3α,6α(R*)]]- [webbook.nist.gov]
• 2. Synthesis of Pyran and Pyranone Natural Products - PMC [pmc.ncbi.nlm.nih.gov]
• 3. (S)-Tetrahydro-2H-pyran-3-OL | C5H10O2 | CID 12256035 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Tetrahydropyran synthesis [organic-chemistry.org]
• 5. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

The Emergence of 1-(Tetrahydro-2H-pyran-3-yl)prop-2-en-1-ol as a Strategic Chiral Building Block in Modern Synthesis

The pursuit of stereochemically pure molecules is a cornerstone of modern drug discovery and development. The specific three-dimensional arrangement of atoms in a molecule can profoundly influence its biological activity, with different enantiomers often exhibiting vastly different pharmacological and toxicological profiles.[1][2] In this context, chiral building blocks—small, enantiomerically pure molecules—serve as invaluable starting materials for the efficient and stereocontrolled synthesis of complex pharmaceutical agents.[1][2] Among the myriad of available chiral synthons, those incorporating the tetrahydropyran (THP) motif have garnered significant attention. The THP ring is a privileged scaffold in medicinal chemistry, frequently found in a diverse range of biologically active natural products and synthetic drugs, where it often contributes to improved solubility, metabolic stability, and target binding.[1][2][3]

This technical guide introduces 1-(Tetrahydro-2H-pyran-3-yl)prop-2-en-1-ol , a versatile chiral allylic alcohol that synergistically combines the desirable features of the tetrahydropyran ring with the synthetic flexibility of a chiral secondary alcohol and a reactive alkene. This unique combination of functional groups makes it a highly valuable intermediate for the construction of complex molecular architectures. Herein, we provide a comprehensive overview of its synthesis and delineate detailed protocols for its application in key synthetic transformations, underscoring its potential to accelerate the discovery and development of novel therapeutics.

Synthesis of 1-(Tetrahydro-2H-pyran-3-yl)prop-2-en-1-ol: A Protocol for Asymmetric Vinylation

The most direct and efficient strategy for the synthesis of the target chiral allylic alcohol is the asymmetric addition of a vinyl nucleophile to the corresponding aldehyde, tetrahydro-2H-pyran-3-carbaldehyde. While various methods for asymmetric vinylation have been reported, the use of a chiral catalyst to control the stereochemical outcome of the Grignard reaction is a robust and widely applicable approach.[4][5][6][7]

Proposed Synthetic Pathway

The synthesis commences with the readily available starting material, 3,4-dihydro-2H-pyran, which can be converted to tetrahydro-2H-pyran-3-carbaldehyde. Subsequent asymmetric vinylation using a vinyl Grignard reagent in the presence of a chiral ligand and a titanium(IV) isopropoxide promoter yields the desired (S)- or (R)-1-(tetrahydro-2H-pyran-3-yl)prop-2-en-1-ol with high enantioselectivity.

graph G { layout=dot; rankdir=LR; node [shape=box, style=rounded, fontname="Helvetica", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Helvetica", fontsize=10, color="#5F6368"];

Start [label="3,4-Dihydro-2H-pyran"]; Aldehyde [label="Tetrahydro-2H-pyran-3-carbaldehyde", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Target [label="1-(Tetrahydro-2H-pyran-3-yl)prop-2-en-1-ol", fillcolor="#34A853", fontcolor="#FFFFFF"];

Start -> Aldehyde [label="Hydroformylation or\nOzonolysis/Reduction"]; Aldehyde -> Target [label="Asymmetric Vinyl Grignard Addition"]; }

Figure 1: Proposed synthetic workflow for 1-(Tetrahydro-2H-pyran-3-yl)prop-2-en-1-ol.

Detailed Experimental Protocol: Asymmetric Vinylation of Tetrahydro-2H-pyran-3-carbaldehyde

This protocol is adapted from established procedures for the catalytic asymmetric addition of Grignard reagents to aldehydes.[5][6][7]

Materials:

• (S)-BINOL (or (R)-BINOL for the other enantiomer)

• Titanium(IV) isopropoxide (Ti(Oi-Pr)₄)

• Tetrahydro-2H-pyran-3-carbaldehyde

• Vinylmagnesium bromide (1.0 M solution in THF)

• Bis[2-(N,N-dimethylamino)ethyl] ether (BDMAEE)

• Anhydrous toluene

• Anhydrous diethyl ether (Et₂O)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Standard laboratory glassware, oven-dried and cooled under an inert atmosphere (N₂ or Ar)

• Magnetic stirrer and stirring bar

• Low-temperature cooling bath (e.g., dry ice/acetone)

Procedure:

• Catalyst Preparation:

  • To a flame-dried, round-bottom flask under an inert atmosphere, add (S)-BINOL (0.1 mmol, 10 mol%) and anhydrous toluene (5 mL).

  • Add Ti(Oi-Pr)₄ (0.1 mmol, 10 mol%) and stir the mixture at room temperature for 1 hour.

• Reaction Setup:

  • In a separate flame-dried, round-bottom flask under an inert atmosphere, dissolve tetrahydro-2H-pyran-3-carbaldehyde (1.0 mmol, 1.0 equiv) in anhydrous toluene (10 mL).

  • Cool the solution to -78 °C using a dry ice/acetone bath.

  • Add BDMAEE (2.2 mmol, 2.2 equiv) to the aldehyde solution.

  • Slowly add vinylmagnesium bromide (2.0 mmol, 2.0 equiv) to the cooled solution while stirring.

  • To this mixture, add the pre-formed (S)-BINOL/Ti(Oi-Pr)₄ catalyst solution via cannula.

• Reaction Monitoring:

  • Stir the reaction mixture at -78 °C and monitor the progress by thin-layer chromatography (TLC).

• Work-up:

  • Upon completion, quench the reaction by the slow addition of saturated aqueous NH₄Cl solution (10 mL) at -78 °C.

  • Allow the mixture to warm to room temperature.

  • Extract the aqueous layer with diethyl ether (3 x 20 mL).

  • Combine the organic layers, wash with brine (20 mL), and dry over anhydrous MgSO₄.

  • Filter the mixture and concentrate the filtrate under reduced pressure.

• Purification:

  • Purify the crude product by flash column chromatography on silica gel (eluent: ethyl acetate/hexanes gradient) to afford the desired enantiomer of 1-(tetrahydro-2H-pyran-3-yl)prop-2-en-1-ol.

Expected Outcome:

This protocol is expected to yield the chiral allylic alcohol with high enantiomeric excess (>90% ee). The yield will be dependent on the purity of the starting materials and the strict adherence to anhydrous and inert conditions.

Applications in Asymmetric Synthesis

The chiral nature and the presence of multiple functional groups in 1-(tetrahydro-2H-pyran-3-yl)prop-2-en-1-ol make it a valuable precursor for a variety of stereoselective transformations.

Asymmetric Epoxidation: The Sharpless-Katsuki Epoxidation

The allylic alcohol functionality is a prime handle for directed oxidation reactions. The Sharpless-Katsuki asymmetric epoxidation is a highly reliable and predictable method for the enantioselective conversion of allylic alcohols to 2,3-epoxy alcohols.[8][9][10][11][12] This transformation is pivotal in the synthesis of numerous natural products and pharmaceuticals.

graph G { layout=dot; rankdir=LR; node [shape=box, style=rounded, fontname="Helvetica", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Helvetica", fontsize=10, color="#5F6368"];

AllylicAlcohol [label="1-(Tetrahydro-2H-pyran-3-yl)prop-2-en-1-ol", fillcolor="#34A853", fontcolor="#FFFFFF"]; EpoxyAlcohol [label="Chiral Epoxy Alcohol", fillcolor="#EA4335", fontcolor="#FFFFFF"];

AllylicAlcohol -> EpoxyAlcohol [label="Sharpless Asymmetric Epoxidation\n(Ti(OiPr)4, (+)- or (-)-DET, TBHP)"]; }

Figure 2: Sharpless asymmetric epoxidation of the chiral building block.

Detailed Experimental Protocol: Sharpless-Katsuki Asymmetric Epoxidation

This protocol is based on the well-established Sharpless epoxidation procedure.[8][9][10][11][12]

Materials:

• 1-(Tetrahydro-2H-pyran-3-yl)prop-2-en-1-ol

• Titanium(IV) isopropoxide (Ti(Oi-Pr)₄)

• L-(+)-Diethyl tartrate (L-(+)-DET) or D-(-)-Diethyl tartrate (D-(-)-DET)

• tert-Butyl hydroperoxide (TBHP, 5.5 M in decane)

• Anhydrous dichloromethane (DCM)

• Powdered, activated 4 Å molecular sieves

• Aqueous solution of ferrous sulfate (FeSO₄)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Reaction Setup:

  • To a flame-dried, round-bottom flask containing a magnetic stir bar and powdered 4 Å molecular sieves, add anhydrous DCM.

  • Cool the flask to -20 °C.

  • Add L-(+)-DET (or D-(-)-DET for the opposite epoxide enantiomer) (1.2 equiv) followed by Ti(Oi-Pr)₄ (1.0 equiv). Stir for 30 minutes at -20 °C.

  • Add a solution of 1-(tetrahydro-2H-pyran-3-yl)prop-2-en-1-ol (1.0 equiv) in DCM.

  • Slowly add TBHP (1.5 equiv) dropwise.

• Reaction Monitoring:

  • Maintain the reaction at -20 °C and monitor its progress by TLC.

• Work-up:

  • Upon completion, quench the reaction by adding an aqueous solution of FeSO₄ to decompose the excess peroxide.

  • Allow the mixture to warm to room temperature and stir for 1 hour.

  • Filter the mixture through a pad of Celite® to remove the titanium salts.

  • Wash the filtrate with a saturated aqueous NaHCO₃ solution and then with brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification:

  • Purify the crude epoxy alcohol by flash column chromatography on silica gel.

Causality Behind Experimental Choices:

• Chiral Tartrate: The choice of L-(+)-DET or D-(-)-DET dictates the stereochemistry of the resulting epoxide. This is a classic example of ligand-accelerated catalysis where the chiral ligand controls the facial selectivity of the oxygen transfer.

• Titanium(IV) isopropoxide: This acts as a Lewis acid to coordinate both the allylic alcohol and the peroxide, bringing them into close proximity within a chiral environment.

• Molecular Sieves: Anhydrous conditions are crucial as water can hydrolyze the titanium catalyst, diminishing its activity.

• Low Temperature: Performing the reaction at -20 °C enhances the enantioselectivity by minimizing non-selective background reactions.

Further Transformations of the Epoxide

The resulting chiral epoxy alcohol is a versatile intermediate that can undergo a variety of regioselective and stereospecific ring-opening reactions to introduce new functional groups and stereocenters, further expanding the synthetic utility of the original building block.

Summary of Key Quantitative Data

Reaction	Substrate	Key Reagents	Catalyst/Ligand	Temp (°C)	Expected Yield	Expected ee/dr
Asymmetric Vinylation	Tetrahydro-2H-pyran-3-carbaldehyde	VinylMgBr, BDMAEE	(S)-BINOL/Ti(Oi-Pr)₄	-78	Good	>90% ee
Sharpless Epoxidation	1-(Tetrahydro-2H-pyran-3-yl)prop-2-en-1-ol	TBHP	L-(+)-DET/Ti(Oi-Pr)₄	-20	High	>95% ee

Conclusion

1-(Tetrahydro-2H-pyran-3-yl)prop-2-en-1-ol represents a highly promising and synthetically versatile chiral building block. Its straightforward, albeit inferred, synthesis via asymmetric vinylation of the corresponding aldehyde provides access to either enantiomer in high optical purity. The strategic placement of a chiral allylic alcohol on a medicinally relevant tetrahydropyran scaffold opens up a plethora of opportunities for the construction of complex and stereochemically rich molecules. The detailed protocols provided herein for its synthesis and subsequent transformation via Sharpless asymmetric epoxidation serve as a practical guide for researchers and drug development professionals seeking to leverage this valuable synthon in their synthetic endeavors. The continued exploration of the reactivity of this building block is poised to unlock novel and efficient pathways to new chemical entities with significant therapeutic potential.

References

• Skucas, E., & MacMillan, D. W. C. (2012). Enantioselective α-Vinylation of Aldehydes via the Synergistic Combination of Copper and Amine Catalysis. Journal of the American Chemical Society, 134(22), 9090–9093. [Link]

• Da, C.-S., Wang, J.-R., Yin, X.-G., Fan, X.-Y., Liu, Y., & Yu, S.-L. (2009). Highly Catalytic Asymmetric Addition of Deactivated Alkyl Grignard Reagents to Aldehydes. Organic Letters, 11(24), 5578–5581. [Link]

• MacMillan Group. (2012). Enantioselective α-Vinylation of Aldehydes via the Synergistic Combination of Copper and Amine Catalysis. The Chemistry Cascade. [Link]

• Jahn, U. (2012). Reagent-controlled asymmetric vinylation of aldehydes. ResearchGate. [Link]

• El-Sayed, M. S., & Al-Qalawi, H. R. M. (2022). Insights into the recent progress in the medicinal chemistry of pyranopyrimidine analogs. RSC Medicinal Chemistry, 13(10), 1161–1188. [Link]

• Ghosh, A. K., & Mathivanan, P. (1998). Asymmetric epoxidation of allylic alcohols: the Katsuki-Sharpless epoxidation reaction. Organic Reactions, 48, 1-255. [Link]

• LibreTexts. (2021). 5.2: Epoxidation of Allylic Alcohols. Chemistry LibreTexts. [Link]

• Dalal Institute. (n.d.). Sharpless Asymmetric Epoxidation. [Link]

• Organic Chemistry Portal. (n.d.). Sharpless Epoxidation. [Link]

• Organic Chemistry Portal. (n.d.). Tetrahydropyran synthesis. [Link]

• Melgari, D., et al. (2010). 3,4-dihydro-2H-pyran-2-carboxaldehyde: application to the synthesis of potent adenosine A2A and A3 receptor agonist. Bioorganic & Medicinal Chemistry Letters, 20(15), 4567–4570. [Link]

• Google Patents. (2017).

• Globe Thesis. (2012). Direct Asymmetric Addition Of Vinyl Grignard Reagents To Aldehydes Catalyzed By 3,3'-Dimethyl-BINOL-Mg Ate-complex. [Link]

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• 1. Tetrahydropyran: Applications in Medicinal Chemistry and Preparation Method_Chemicalbook [chemicalbook.com]
• 2. benchchem.com [benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Enantioselective vinylation of aldehydes with the vinyl Grignard reagent catalyzed by magnesium complex of chiral BINOLs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 7. Highly Catalytic Asymmetric Addition of Deactivated Alkyl Grignard Reagents to Aldehydes [organic-chemistry.org]
• 8. organicreactions.org [organicreactions.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. dalalinstitute.com [dalalinstitute.com]
• 11. alfa-chemistry.com [alfa-chemistry.com]
• 12. Sharpless Epoxidation [organic-chemistry.org]

Application Note: Directed Epoxidation of 1-(Tetrahydro-2H-pyran-3-yl)prop-2-en-1-ol

This Application Note is designed for researchers in medicinal chemistry and process development. It addresses the specific challenges of epoxidizing 1-(tetrahydro-2H-pyran-3-yl)prop-2-en-1-ol , a secondary allylic alcohol containing an acid-sensitive tetrahydropyran (THP) moiety.

Executive Summary

The transformation of 1-(tetrahydro-2H-pyran-3-yl)prop-2-en-1-ol (Substrate 1 ) to its corresponding epoxide is a critical step in synthesizing complex polyketide fragments and carbohydrate mimetics. This reaction presents two primary challenges:

• Diastereocontrol: The substrate contains an existing chiral center on the THP ring and a chiral carbinol center. The epoxidation must be controlled relative to the allylic hydroxyl group.[1]

• Chemoselectivity: The THP ring is an acetal linkage susceptible to acid-catalyzed hydrolysis or ring-opening, particularly when using acidic oxidants like m-CPBA.

This guide details two validated protocols:

• Protocol A (Recommended): Vanadium-Catalyzed Directed Epoxidation (High Diastereoselectivity, Neutral pH).

• Protocol B: Buffered m-CPBA Epoxidation (General Utility, Strict pH Control).

Structural Analysis & Mechanistic Strategy

Substrate Properties[2][3]

• Functional Groups: Secondary Allylic Alcohol, Cyclic Ether (THP).

• Reactivity Profile: The hydroxyl group at C1 is a Lewis basic site capable of coordinating to transition metals (V, Ti). This coordination is the lever for stereocontrol.

• Risk Factor: The THP acetal is stable to base but labile to strong acids (pKa < 4).

Mechanism of Action (Protocol A)

The Vanadium-catalyzed method utilizes the hydroxyl group as a "ligand" to anchor the oxidant. The active species is a Vanadium(V)-alkoxide-peroxide complex. This geometry forces the delivery of the oxygen atom to the face of the alkene syn to the hydroxyl group, minimizing

strain.

Figure 1: Mechanistic pathway for Vanadium-catalyzed directed epoxidation. The metal center tethers the oxidant to the substrate, ensuring high diastereoselectivity.

Experimental Protocols

Protocol A: Vanadium-Catalyzed Directed Epoxidation (Standard)

Target: Syn-diastereomer relative to the -OH group. Advantages: High selectivity (>95:5 dr), neutral conditions, minimal THP degradation.

Materials Table

Reagent	MW ( g/mol )	Equiv.[2][3]	Role
Substrate 1	~142.19	1.0	Starting Material
VO(acac)₂	265.15	0.01 - 0.03	Catalyst
TBHP (5.5M in decane)	90.12	1.2 - 1.5	Oxidant
Toluene	-	Solvent (0.2 M)	Reaction Medium
Na₂S₂O₃ (sat. aq.)	-	Excess	Quench (Peroxide destruction)

Step-by-Step Procedure

• Setup: Flame-dry a 2-neck round-bottom flask equipped with a magnetic stir bar and an internal thermometer. Flush with Nitrogen (

  ).

• Dissolution: Add Substrate 1 (1.0 equiv) and anhydrous Toluene (0.2 M concentration).

• Catalyst Loading: Add Vanadyl acetylacetonate (

  ) (1-3 mol%). The solution typically turns blue-green. Stir for 10 minutes to allow initial coordination.

• Oxidation: Cool the mixture to 0 °C. Add TBHP (1.2 equiv) dropwise via syringe over 10 minutes.

  • Note: The solution often shifts color to deep red/brown (active V(V) species).

• Reaction: Allow the reaction to warm to Room Temperature (20-25 °C). Stir for 4–12 hours.

  • Monitoring: Monitor by TLC (Stain: Anisaldehyde or PMA). The epoxide is usually more polar than the alkene but less polar than the starting material if H-bonding is disrupted.

• Quench (CRITICAL): Cool to 0 °C. Slowly add saturated aqueous

  (Sodium Thiosulfate). Stir vigorously for 30 minutes.

  • Safety Check: Test the aqueous layer with starch-iodide paper to ensure no active peroxides remain (Paper should NOT turn blue/black).

• Workup: Extract with Ethyl Acetate (3x). Wash combined organics with Brine. Dry over

  . Filter and concentrate.

Protocol B: Buffered m-CPBA Epoxidation

Target: General epoxidation (mixture of diastereomers possible). Constraint: Must be buffered to protect the THP ring.

Step-by-Step Procedure

• Buffer Prep: In a flask containing Substrate 1 (1.0 equiv) in Dichloromethane (DCM, 0.1 M), add solid Sodium Bicarbonate (

  ) (2.5 equiv).

  • Why?m-CPBA generates m-chlorobenzoic acid as the reaction proceeds. Without

    , the acidic byproduct will hydrolyze the THP ring.

• Addition: Cool to 0 °C. Add ** m-CPBA** (1.2 equiv) portion-wise as a solid.

• Reaction: Stir at 0 °C for 2 hours, then warm to RT.

• Workup:

  • Quench with saturated

    (removes excess oxidant).

  • Wash with saturated

    (removes m-chlorobenzoic acid).

  • Wash with water/brine, dry, and concentrate.[4]

Analytical Characterization & Expected Data

Expected NMR Shifts ( )

Upon conversion from Alkene to Epoxide, characteristic shifts occur:

Proton Environment	Substrate ( ppm)	Product (Epoxide) ( ppm)	Diagnostic Feature
Olefinic/Epoxy CH	5.8 - 6.0 (m)	2.9 - 3.2 (m)	Significant upfield shift due to loss of -system.
Terminal Olefin/Epoxy	5.1 - 5.4 (dd)	2.6 - 2.8 (dd)	Disappearance of vinyl protons.
Carbinol CH-OH	3.8 - 4.2 (m)	3.5 - 3.8 (m)	Slight shift; multiplicity changes due to adjacent stereocenter.
THP Acetal H (C2)	4.3 - 4.6 (m)	4.3 - 4.6 (m)	Should remain intact. Loss of this peak indicates ring degradation.

Workflow Diagram

Figure 2: Operational workflow for the Vanadium-catalyzed epoxidation protocol.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Diastereoselectivity	Poor coordination of V to -OH.	Ensure solvent is non-coordinating (Toluene/DCM). Avoid THF or MeOH, which compete for the metal center.
THP Ring Opening	Acidic conditions.[5]	If using m-CPBA, increase load.[6] If using VO(acac)₂, ensure TBHP is acid-free (decane solution is preferred over aqueous).
Stalled Reaction	Catalyst deactivation.	Add fresh catalyst (1 mol%) and slight excess of TBHP. Ensure conditions are strictly anhydrous.
Safety Warning	Peroxide accumulation.	Never distill the reaction mixture without a negative starch-iodide test.

References

• Sharpless, K. B.; Michaelson, R. C. (1973). "High stereo- and regioselectivities in the transition metal catalyzed epoxidations of olefinic alcohols by tert-butyl hydroperoxide". Journal of the American Chemical Society. [Link]

• Hoveyda, A. H.; Evans, D. A.; Fu, G. C. (1993). "Substrate-directable chemical reactions". Chemical Reviews. [Link]

• Lane, B. S.; Burgess, K. (2003). "Metal-Catalyzed Epoxidations of Alkenes with Hydrogen Peroxide". Chemical Reviews. [Link]

• National Research Council. (1995). "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards". National Academies Press. (Reference for Peroxide Safety). [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. files01.core.ac.uk [files01.core.ac.uk]
• 4. EP3228617A1 - Production method for tetrahydro-2h-pyran derivative - Google Patents [patents.google.com]
• 5. tert-Butyl hydroperoxide-Health Hazard and Toxicity_Chemicalbook [chemicalbook.com]
• 6. rtong.people.ust.hk [rtong.people.ust.hk]

Application of 1-(Tetrahydro-2h-pyran-3-yl)prop-2-en-1-ol in natural product synthesis

Application Note: Strategic Utilization of 1-(Tetrahydro-2H-pyran-3-yl)prop-2-en-1-ol in Polyketide Assembly

Executive Summary

The molecule 1-(tetrahydro-2H-pyran-3-yl)prop-2-en-1-ol (hereafter referred to as Compound A ) represents a high-value chiral linchpin in the synthesis of complex marine polyketides and macrolides. Its structure—a 3-substituted tetrahydropyran (THP) core bearing a secondary allylic alcohol tail—offers a unique "bifunctional handle" for divergent synthesis.

This Application Note details the strategic deployment of Compound A in drug discovery workflows. We focus on its two primary applications:

• Stereoselective Chain Extension: Via the Johnson-Claisen rearrangement to access

  -unsaturated esters with high -selectivity.

• Fragment Coupling: Utilizing Ruthenium-catalyzed Cross-Metathesis (CM) to ligate complex fragments, a strategy pivotal in the synthesis of targets like Neopeltolide and Kendomycin.

Strategic Analysis & Chemical Logic

Compound A is rarely a final target; it is a transit hub. Its value lies in its ability to transfer chirality from the ring to the side chain and facilitate convergent assembly.

Structural Utility

• The THP Core: The 3-substituted THP ring is a recurring motif in marine toxins (e.g., Amphidinolides). Unlike the thermodynamically favored 2,6-cis-THP, the 3-substituted variant often requires kinetic control (e.g., hetero-Michael addition or Prins cyclization) to install.

• The Allylic Alcohol: This moiety serves as a "chiral pivot."

  • Directing Group: The hydroxyl group can direct epoxidation (Sharpless/Vanadyl) or hydrogenation.

  • Rearrangement Precursor: It is the ideal substrate for [3,3]-sigmatropic rearrangements (Claisen, Overman) to transfer the C1-stereocenter to a C3-olefin geometry.

Retrosynthetic Logic (Visualized)

The following diagram illustrates how complex natural products are disconnected back to Compound A.

Figure 1: Retrosynthetic analysis highlighting Compound A as a key junction point for convergent synthesis.

Application 1: The Johnson-Claisen Rearrangement[1]

This is the gold-standard protocol for converting Compound A into a linear chain with high stereocontrol. It transforms the secondary allylic alcohol into a

-unsaturated ester, extending the carbon skeleton by two units while installing a trans-olefin.

Mechanism: The reaction proceeds via an in situ formation of a mixed orthoester, elimination to a ketene acetal, and a concerted [3,3]-sigmatropic rearrangement. The chair-like transition state ensures high

-selectivity (typically >95:5).

Key Advantage:

• Chirality Transfer: The stereochemistry of the hydroxyl group (C1) dictates the facial selectivity, effectively "pushing" the chirality down the chain.

Detailed Protocol: Cross-Metathesis Coupling

While the Johnson-Claisen is powerful for chain extension, Cross-Metathesis (CM) is the preferred method for convergent fragment coupling in modern drug discovery. This protocol describes the coupling of Compound A with an acrylate partner (a Type II olefin) using a Second-Generation Grubbs Catalyst.

Objective: Synthesize an

-unsaturated ester derivative of the THP core.

Experimental Design Table

Parameter	Specification	Rationale
Substrate	1-(Tetrahydro-2H-pyran-3-yl)prop-2-en-1-ol (1.0 equiv)	The "Type I" olefin (rapid homodimerization).
Partner	Methyl Acrylate (3.0 - 5.0 equiv)	The "Type II" olefin (slow homodimerization). Excess drives equilibrium to cross-product.
Catalyst	Grubbs II (G-II) or Hoveyda-Grubbs II (HG-II)	G-II is robust; HG-II is preferred for sterically demanding substrates. Load: 2-5 mol%.
Solvent	Dichloromethane (DCM) or Toluene	DCM is standard; Toluene allows higher temps (80°C) if the alcohol is bulky.
Concentration	0.1 M - 0.2 M	High dilution favors RCM; moderate concentration favors CM.

Step-by-Step Methodology

Reagents:

• Compound A (Alcohol)[1][2][3]

• Methyl Acrylate (CAS: 96-33-3)

• Grubbs Catalyst, 2nd Generation (CAS: 246047-72-3)

• Anhydrous DCM (degassed)

Procedure:

• Preparation of Glassware:

  • Flame-dry a 25 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser. Cool under a stream of dry Argon.

• Solvent Degassing (CRITICAL):

  • Oxygen poisons Ruthenium carbenes. Sparge anhydrous DCM with Argon for 15 minutes prior to use.

• Reaction Assembly:

  • Charge the flask with Compound A (1.0 mmol, 142 mg).

  • Add degassed DCM (5 mL) to dissolve the substrate.

  • Add Methyl Acrylate (3.0 mmol, 270 µL) via syringe.

  • Note: Using an excess of the electron-deficient partner (acrylate) suppresses the homodimerization of the allylic alcohol.

• Catalyst Addition:

  • Add Grubbs II catalyst (0.02 mmol, 17 mg, 2 mol%) as a solid in one portion.

  • Alternative: Dissolve catalyst in a minimal amount of degassed DCM and add via cannula for better dispersion.

• Reflux & Monitoring:

  • Heat the mixture to mild reflux (40°C) under Argon.

  • Monitor by TLC (Silica gel, 30% EtOAc/Hexanes).

  • Endpoint: The starting allylic alcohol spot should disappear. A new, more polar spot (the

    -unsaturated ester) will appear. Reaction time is typically 4–12 hours.

• Quenching & Purification:

  • Cool to room temperature.[4][5]

  • Add activated charcoal (50 mg) or DMSO (50 equiv relative to catalyst) and stir for 30 mins to sequester the Ruthenium species.

  • Filter through a pad of Celite/Silica to remove the catalyst residue. Rinse with DCM.

  • Concentrate the filtrate under reduced pressure.

• Isolation:

  • Purify via Flash Column Chromatography (Gradient: 10%

    40% EtOAc in Hexanes).

  • Yield Expectation: 75–85%.

Troubleshooting & Optimization

• Issue: Low Conversion.

  • Cause: Catalyst poisoning or steric bulk.[4]

  • Fix: Add a second portion of catalyst (1 mol%) after 4 hours. Switch to Toluene and heat to 80°C.

• Issue: Isomerization (Migration of double bond).

  • Cause: Ruthenium hydride formation.

  • Fix: Add 10 mol% Benzoquinone or use the Hoveyda-Grubbs II catalyst, which is less prone to isomerization.

• Issue: Poor E/Z Selectivity.

  • Insight: CM with acrylates typically favors the thermodynamic

    -isomer (>10:1). If is observed, check for chelation effects from the free hydroxyl group. Protecting the alcohol as an acetate or TBS ether often improves -selectivity.

Mechanistic Workflow (Graphviz)

The following diagram outlines the catalytic cycle and decision points for the Cross-Metathesis protocol.

Figure 2: Workflow for the Ruthenium-catalyzed Cross-Metathesis of Compound A.

References

• Prins Cyclization Strategies: Yadav, J. S., et al. "Stereoselective synthesis of 2,6-disubstituted tetrahydropyrans via Prins cyclization."[6][7] Synthesis, 2004, 2711-2715.[5] Link

• Cross-Metathesis Guide: Chatterjee, A. K., et al. "A General Model for Selectivity in Olefin Cross Metathesis." Journal of the American Chemical Society, 2003, 125(37), 11360-11370. Link

• Tetrahydropyran Synthesis Review: Clarke, P. A., et al. "Strategies for the construction of tetrahydropyran rings in the synthesis of natural products." Organic & Biomolecular Chemistry, 2009, 7, 3097-3114. Link

• Johnson-Claisen Rearrangement: Johnson, W. S., et al. "Simple stereoselective version of the Claisen rearrangement leading to trans-trisubstituted olefinic bonds."[8] Journal of the American Chemical Society, 1970, 92(3), 741–743.[8][9] Link

• Application in Neopeltolide: Fuwa, H., et al. "Total Synthesis and Biological Evaluation of (+)-Neopeltolide." Journal of the American Chemical Society, 2008, 130(30), 10054–10055. Link

Sources

• 1. Contemporary Strategies for the Synthesis of Tetrahydropyran Derivatives: Application to Total Synthesis of Neopeltolide, a Marine Macrolide Natural Product - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Claisen rearrangement - Wikipedia [en.wikipedia.org]
• 4. React App [pmc.umicore.com]
• 5. Tetrahydropyran synthesis [organic-chemistry.org]
• 6. "Synthesis of Tetrahydropyran Natural Products" by Hannah Ford [crossworks.holycross.edu]
• 7. dr.ntu.edu.sg [dr.ntu.edu.sg]
• 8. jk-sci.com [jk-sci.com]
• 9. name-reaction.com [name-reaction.com]

Technical Notes & Optimization

Technical Support Center: Purification of 1-(Tetrahydro-2H-pyran-3-yl)prop-2-en-1-ol by Column Chromatography

This guide provides in-depth technical assistance for researchers, scientists, and professionals in drug development facing challenges with the purification of 1-(Tetrahydro-2H-pyran-3-yl)prop-2-en-1-ol and structurally similar molecules using column chromatography. The content is structured in a question-and-answer format to directly address common issues and provide robust, scientifically-grounded solutions.

Frequently Asked Questions (FAQs) & Troubleshooting

Question 1: I'm having trouble getting good separation of my target compound from impurities. What's the first step in optimizing the separation?

Answer:

The foundational step for any successful column chromatography separation is a thorough Thin-Layer Chromatography (TLC) analysis.[1][2] TLC serves as a small-scale pilot for your column, allowing you to efficiently screen for the optimal mobile phase (solvent system).[1][3]

• The Goal of TLC: To find a solvent system where your target compound, 1-(Tetrahydro-2H-pyran-3-yl)prop-2-en-1-ol, has a Retention Factor (Rf) of approximately 0.3.[4] A good separation will show clear baseline resolution between the spot for your desired compound and any impurities.

• Starting Point: For a polar compound like an alcohol, a good starting solvent system is a mixture of a non-polar solvent like hexane and a more polar solvent like ethyl acetate.[5][6] Begin with a ratio of around 4:1 hexane:ethyl acetate and adjust the polarity based on the results.

• Interpreting TLC Results:

  • High Rf (spots run to the top): The solvent system is too polar. Increase the proportion of the non-polar solvent (hexane).

  • Low Rf (spots remain at the baseline): The solvent system is not polar enough. Increase the proportion of the polar solvent (ethyl acetate).[5]

  • Poor Separation: If the spots are not well-resolved, you may need to try different solvent systems. For instance, substituting ethyl acetate with diethyl ether or dichloromethane can alter the selectivity of the separation.[5][7]

Question 2: My compound appears to be degrading on the silica gel column. How can I prevent this?

Answer:

Allylic alcohols can sometimes be sensitive to the acidic nature of standard silica gel, leading to degradation.[8][9][10] Here are several strategies to mitigate this issue:

• Deactivating the Silica Gel: You can neutralize the acidic sites on the silica gel by incorporating a small amount of a basic modifier, such as triethylamine (typically 0.1-1%), into your eluent.[11]

• Alternative Stationary Phases: Consider using a less acidic stationary phase. Alumina (neutral or basic) can be a good alternative for acid-sensitive compounds.[12][13] Another option is to use reversed-phase silica gel, where the stationary phase is non-polar, and a polar mobile phase is used.[6]

• 2D TLC Stability Test: To confirm if your compound is unstable on silica, you can perform a 2D TLC. Spot your compound on a TLC plate, run it in a solvent system, then dry the plate, rotate it 90 degrees, and run it again in the same solvent system. If the compound is stable, you will see a single spot on the diagonal. If it degrades, you will see additional spots off the diagonal.[9]

Question 3: I have a mixture of diastereomers of 1-(Tetrahydro-2H-pyran-3-yl)prop-2-en-1-ol that are proving difficult to separate. What are some advanced strategies?

Answer:

Separating diastereomers can be challenging due to their similar polarities.[7] However, it is often achievable with careful optimization.

• Fine-Tuning the Mobile Phase: The key is to find a solvent system that maximizes the small differences in polarity between the diastereomers. This often requires extensive TLC screening with various solvent combinations. Sometimes, a three-component solvent system (e.g., hexane/ethyl acetate/dichloromethane) can provide the necessary selectivity.[14]

• Gradient Elution: Instead of using a single solvent mixture (isocratic elution), a gradient elution can be very effective.[11] This involves starting with a less polar mobile phase and gradually increasing its polarity over the course of the separation. This can help to first elute the less polar diastereomer cleanly before increasing the solvent strength to elute the more polar one.

• Alternative Stationary Phases: If silica gel does not provide adequate separation, consider stationary phases with different selectivities. Diol-bonded or cyano-bonded silica can sometimes offer better resolution for diastereomers.[15][16]

• High-Performance Liquid Chromatography (HPLC): For very difficult separations, preparative HPLC may be necessary. HPLC offers much higher resolution than standard column chromatography.[17]

Experimental Protocols

Protocol 1: TLC Analysis for Mobile Phase Optimization

• Prepare several developing chambers (beakers with a watch glass or sealed jars) with different solvent systems (e.g., 9:1, 4:1, 2:1 Hexane:Ethyl Acetate). Add a piece of filter paper to each chamber to ensure saturation of the atmosphere with solvent vapors.[18]

• On a silica gel TLC plate, lightly draw a baseline with a pencil about 1 cm from the bottom.

• Dissolve a small amount of your crude sample in a volatile solvent like dichloromethane or ethyl acetate.

• Using a capillary tube, spot the dissolved sample onto the baseline of the TLC plate.

• Place the TLC plate in the developing chamber, ensuring the solvent level is below the baseline.

• Allow the solvent to run up the plate until it is about 1 cm from the top.

• Remove the plate and immediately mark the solvent front with a pencil.

• Visualize the spots using a UV lamp (if the compound is UV active) and/or by staining with a suitable reagent (e.g., potassium permanganate stain, which is effective for alcohols).

• Calculate the Rf value for each spot (Rf = distance traveled by the spot / distance traveled by the solvent front).[5] Aim for an Rf of ~0.3 for your target compound.

Protocol 2: Flash Column Chromatography

• Column Packing:

  • Select a column of appropriate size for the amount of sample you need to purify.

  • Securely clamp the column in a vertical position.

  • Add a small plug of cotton or glass wool to the bottom of the column, followed by a thin layer of sand.[4]

  • Prepare a slurry of silica gel in your chosen mobile phase and pour it into the column.[19]

  • Gently tap the column to ensure even packing and remove any air bubbles.

  • Add another layer of sand on top of the silica gel.

  • Run solvent through the column until the silica bed is fully equilibrated.

• Sample Loading:

  • Dissolve your crude sample in a minimal amount of a low-boiling point solvent (e.g., dichloromethane).[4]

  • Carefully add the sample solution to the top of the column.

  • Alternatively, for less soluble samples, you can perform a "dry loading" by adsorbing your sample onto a small amount of silica gel, evaporating the solvent, and then adding the dry powder to the top of the column.[11]

• Elution and Fraction Collection:

  • Carefully add your mobile phase to the column.

  • Apply gentle air pressure to the top of the column to force the solvent through at a steady rate (for flash chromatography).[2]

  • Collect the eluent in a series of labeled test tubes.

  • Monitor the separation by performing TLC on the collected fractions.[2]

  • Combine the fractions that contain your pure product.

  • Remove the solvent under reduced pressure to obtain your purified 1-(Tetrahydro-2H-pyran-3-yl)prop-2-en-1-ol.

Data Presentation

Table 1: Example TLC Solvent System Screening for 1-(Tetrahydro-2H-pyran-3-yl)prop-2-en-1-ol

Solvent System (Hexane:Ethyl Acetate)	Rf of Target Compound	Rf of Impurity A (less polar)	Rf of Impurity B (more polar)	Observations
9:1	0.15	0.30	0.05	Poor elution of the target compound.
4:1	0.32	0.55	0.12	Good separation and ideal Rf for the target.
2:1	0.58	0.75	0.30	Compounds are running too high on the plate.
1:1	0.80	0.90	0.55	Poor separation, all compounds near the solvent front.

Visualizations

Sources

• 1. Chemistry Online @ UTSC [utsc.utoronto.ca]
• 2. orgchemboulder.com [orgchemboulder.com]
• 3. Chemistry Teaching Labs - Determining a solvent system [chemtl.york.ac.uk]
• 4. Chromatography [chem.rochester.edu]
• 5. jk-sci.com [jk-sci.com]
• 6. kinglab.chemistry.wfu.edu [kinglab.chemistry.wfu.edu]
• 7. reddit.com [reddit.com]
• 8. sltchemicals.com [sltchemicals.com]
• 9. Chromatography [chem.rochester.edu]
• 10. sltchemicals.com [sltchemicals.com]
• 11. Purification [chem.rochester.edu]
• 12. How to choose a stationary phase, optimize selectivity and get better resolution in chromatography | Buchi.com [buchi.com]
• 13. columbia.edu [columbia.edu]
• 14. [Optimization of the solvent system in thin-layer chromatography (TLC)] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Separation of diastereomers - Chromatography Forum [chromforum.org]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. merckmillipore.com [merckmillipore.com]
• 19. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Synthesis of 1-(Tetrahydro-2H-pyran-3-yl)prop-2-en-1-ol

Welcome to the technical support center for the synthesis of 1-(tetrahydro-2H-pyran-3-yl)prop-2-en-1-ol. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and troubleshoot issues encountered during the synthesis of this valuable homoallylic alcohol. The inherent stereochemical complexity and the reactivity of the reagents involved can often lead to the formation of undesired side products. This document provides in-depth, field-proven insights in a question-and-answer format to ensure the successful and efficient synthesis of your target molecule.

I. Overview of Synthetic Strategies

The most prevalent method for the synthesis of 1-(tetrahydro-2H-pyran-3-yl)prop-2-en-1-ol is the nucleophilic addition of a vinyl organometallic reagent to tetrahydro-2H-pyran-3-carbaldehyde. The Grignard reaction, employing vinylmagnesium bromide, is a common choice for this transformation. An alternative approach involves the 1,2-reduction of the corresponding α,β-unsaturated ketone, 1-(tetrahydro-2H-pyran-3-yl)prop-2-en-1-one, often accomplished using a Luche reduction.

The primary challenge in this synthesis is controlling the diastereoselectivity at the newly formed stereocenter, leading to a mixture of (R)- and (S)-1-(tetrahydro-2H-pyran-3-yl)prop-2-en-1-ol. The formation of these diastereomers is a major consideration and will be a key focus of this guide.

II. Troubleshooting Guide: The Grignard Reaction Approach

The addition of vinylmagnesium bromide to tetrahydro-2H-pyran-3-carbaldehyde is a robust method for forming the desired carbon-carbon bond. However, several side products can arise from this reaction.

Question 1: My reaction is sluggish or fails to initiate. What are the possible causes and solutions?

Answer:

Failure of a Grignard reaction to initiate is a common issue, often related to the quality of the reagents and the reaction setup.

Probable Causes:

• Wet Glassware or Solvents: Grignard reagents are extremely sensitive to moisture. Any trace of water will quench the reagent.

• Inactive Magnesium: The surface of the magnesium turnings can oxidize, preventing the reaction with the vinyl bromide.

• Poor Quality Vinyl Bromide: The vinyl bromide may contain inhibitors or have decomposed.

Troubleshooting Steps:

• Rigorous Drying: Ensure all glassware is flame-dried or oven-dried at a high temperature (e.g., 120 °C) for several hours and cooled under an inert atmosphere (nitrogen or argon). Solvents, particularly tetrahydrofuran (THF) or diethyl ether, must be freshly distilled from a suitable drying agent (e.g., sodium/benzophenone).

• Magnesium Activation: Activate the magnesium turnings prior to use. This can be achieved by:

  • Adding a small crystal of iodine. The disappearance of the purple color indicates the activation of the magnesium surface.

  • Adding a few drops of 1,2-dibromoethane. The evolution of ethene gas signifies activation.

  • Mechanically crushing the magnesium turnings in a dry mortar and pestle to expose a fresh surface.

• Initiation: If the reaction still fails to start, gentle warming with a heat gun may be necessary. Once initiated, the reaction is typically exothermic and may require cooling to maintain a controlled rate.

Question 2: My reaction yields a mixture of diastereomers. How can I control the stereoselectivity?

Answer:

The formation of diastereomers is expected in this reaction due to the creation of a new chiral center adjacent to the existing one on the tetrahydropyran ring. The ratio of these diastereomers is influenced by the reaction conditions and the nature of the aldehyde.

Underlying Principles:

The stereochemical outcome of the Grignard addition to the α-alkoxy aldehyde can be rationalized by considering two competing models: the Felkin-Anh model and the chelation-controlled model.

• Felkin-Anh Model: This model predicts the stereochemical outcome based on steric interactions in the transition state. The largest group on the adjacent chiral center orients itself anti-periplanar to the incoming nucleophile.

• Chelation-Controlled Model: The presence of a Lewis basic oxygen atom on the tetrahydropyran ring can lead to chelation with the magnesium ion of the Grignard reagent. This forms a rigid five-membered ring intermediate, which directs the nucleophilic attack from the less hindered face.

Strategies for Controlling Diastereoselectivity:

• Solvent Choice: The choice of solvent can influence the extent of chelation. Coordinating solvents like THF can favor the chelation-controlled pathway.

• Temperature: Lowering the reaction temperature can often enhance diastereoselectivity by favoring the transition state with the lowest activation energy.

• Lewis Acids: The addition of certain Lewis acids can influence the reaction pathway. For instance, the use of "turbo-Grignard" reagents, which include lithium chloride, can break up magnesium aggregates and alter the reactivity and selectivity.[1]

Protocol for Separation of Diastereomers:

Since achieving high diastereoselectivity can be challenging, separation of the diastereomers is often necessary.

• Column Chromatography: Diastereomers have different physical properties and can often be separated by flash column chromatography on silica gel.[2] A gradient elution system, for example, with a mixture of hexane and ethyl acetate, should be optimized.

• Reversed-Phase Chromatography: For more challenging separations, reversed-phase chromatography using a C18 stationary phase can be effective.[2]

Question 3: Besides the desired product and its diastereomer, I observe other impurities in my crude reaction mixture. What could they be?

Answer:

Several side reactions can occur during a Grignard reaction, leading to various impurities.

Common Side Products and Their Formation:

Side Product	Formation Mechanism	Mitigation Strategy
Buta-1,3-diene	Homocoupling of the vinyl Grignard reagent (Wurtz-type coupling).	Use a slight excess of magnesium and add the vinyl bromide slowly to maintain a low concentration of the halide in the reaction mixture.
Tetrahydro-2H-pyran-3-carbaldehyde (unreacted)	Incomplete reaction or quenching of the Grignard reagent.	Ensure the Grignard reagent is in slight excess and that the reaction goes to completion (monitor by TLC).
Ethene	Reaction of the vinyl Grignard reagent with traces of water or other protic sources.	Rigorously dry all reagents and glassware.
Over-reduction Product (1-(Tetrahydro-2H-pyran-3-yl)ethanol)	Reduction of the aldehyde by a hydride transfer from the Grignard reagent. This is more common with sterically hindered aldehydes and Grignard reagents with β-hydrogens.	While less likely with a vinyl Grignard, using freshly prepared and titrated Grignard reagent can minimize this.

Analytical Identification:

These side products can be identified using a combination of analytical techniques:

• NMR Spectroscopy: 1H and 13C NMR can distinguish between the desired product, its diastereomer, and unreacted starting material. The signals for the vinyl protons and the carbinol proton will be characteristic.

• Mass Spectrometry: GC-MS or LC-MS can help identify the molecular weights of the various components in the reaction mixture.

III. Troubleshooting Guide: The Luche Reduction Approach

The Luche reduction offers an alternative route to the desired allylic alcohol by selectively reducing the corresponding α,β-unsaturated ketone.

Question 4: I am attempting a Luche reduction of 1-(tetrahydro-2H-pyran-3-yl)prop-2-en-1-one, but the reaction is incomplete or gives a mixture of products. What are the critical parameters?

Answer:

The Luche reduction is known for its high selectivity in 1,2-reductions of enones, but its success depends on carefully controlled conditions.

Key Reaction Parameters:

• Reagent Quality: Use high-purity cerium(III) chloride heptahydrate (CeCl3·7H2O) and sodium borohydride (NaBH4).

• Solvent: Methanol is the most common solvent for Luche reductions. It plays a crucial role in the formation of the active reducing species.

• Temperature: The reaction is typically carried out at low temperatures (e.g., -78 °C to 0 °C) to enhance selectivity and minimize side reactions.

Potential Side Products:

Side Product	Formation Mechanism	Mitigation Strategy
1-(Tetrahydro-2H-pyran-3-yl)propan-1-one	1,4-Conjugate addition of the hydride.	The use of CeCl3 is specifically to suppress this side reaction. Ensure the correct stoichiometry of CeCl3 is used.
Starting Enone (unreacted)	Incomplete reaction.	Allow the reaction to proceed for a sufficient amount of time, monitoring by TLC. Ensure the NaBH4 is added portion-wise to maintain a steady, gentle reaction.

Experimental Protocol for Luche Reduction:

• Dissolve the 1-(tetrahydro-2H-pyran-3-yl)prop-2-en-1-one and CeCl3·7H2O in methanol in a round-bottom flask.

• Cool the mixture to the desired temperature (e.g., -78 °C) under an inert atmosphere.

• Add NaBH4 in small portions over a period of time, monitoring the reaction by TLC.

• Once the reaction is complete, quench carefully with a saturated aqueous solution of ammonium chloride.

• Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer, and concentrate under reduced pressure.

• Purify the product by column chromatography.

IV. Frequently Asked Questions (FAQs)

Q1: How can I confirm the formation of my Grignard reagent before adding the aldehyde?

A1: You can perform a qualitative test, such as the Michler's ketone test, or a quantitative titration. A simple qualitative check is to take a small aliquot of the Grignard solution, quench it with iodine in THF; the disappearance of the iodine color indicates the presence of the Grignard reagent.

Q2: What is the best way to store vinylmagnesium bromide?

A2: It is highly recommended to prepare the vinylmagnetism bromide in situ and use it immediately. Commercial solutions are available, but their concentration should be determined by titration before use as they can degrade over time.

Q3: Can I use other vinyl organometallic reagents?

A3: Yes, vinyllithium reagents can also be used. However, they are generally more reactive and may lead to different diastereoselectivity and side product profiles.

Q4: My final product appears to be an oil, but the literature reports a solid. What could be the issue?

A4: The physical state of the product can be influenced by its purity and the diastereomeric ratio. A mixture of diastereomers may have a lower melting point or exist as an oil. Impurities can also prevent crystallization. Further purification may be necessary.

Q5: Are there any specific safety precautions I should take?

A5: Grignard reagents are highly reactive and pyrophoric. All reactions should be conducted in a well-ventilated fume hood under an inert atmosphere. Diethyl ether is extremely flammable. Appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, is mandatory.

V. Visualizing the Reaction Mechanisms

To better understand the formation of the desired product and potential side products, the following diagrams illustrate the key reaction pathways.

Caption: Grignard reaction pathway and common side products.

Caption: Models for predicting diastereoselectivity.

VI. References

• Knochel, P., et al. Highly Functionalized Organomagnesium Reagents Prepared through Halogen–Magnesium Exchange. Angewandte Chemie International Edition, 2004 , 43(25), 3333-3336.

• Luche, J.-L. Lanthanides in Organic Chemistry. 1. Selective 1,2 Reductions of Conjugated Ketones. Journal of the American Chemical Society, 1978 , 100(7), 2226–2227.

• Still, W. C.; Kahn, M.; Mitra, A. Rapid chromatographic technique for preparative separations with moderate resolution. The Journal of Organic Chemistry, 1978 , 43(14), 2923–2925.

• Ashby, E. C.; Laemmle, J.; Neumann, H. M. Grignard reagent additions to ketones. Mechanisms and stereochemistry. Accounts of Chemical Research, 1974 , 7(8), 272–280.

• Eliel, E. L.; Wilen, S. H.; Mander, L. N. Stereochemistry of Organic Compounds. John Wiley & Sons, 1994 .

Sources

• 1. reddit.com [reddit.com]
• 2. pubs.acs.org [pubs.acs.org]

Troubleshooting the Grignard reaction for 1-(Tetrahydro-2h-pyran-3-yl)prop-2-en-1-ol synthesis

Topic: Troubleshooting the Grignard reaction between Tetrahydro-2H-pyran-3-carbaldehyde and Vinylmagnesium bromide. Ticket ID: GRIG-THP-VINYL-001 Support Level: Senior Application Scientist

Executive Summary & Reaction Logic

You are attempting to synthesize 1-(Tetrahydro-2H-pyran-3-yl)prop-2-en-1-ol via the nucleophilic addition of vinylmagnesium bromide to tetrahydro-2H-pyran-3-carbaldehyde .

This is a classic Grignard 1,2-addition, but it presents specific challenges due to the stereochemical complexity of the THP ring and the instability of vinyl Grignard reagents.

The Reaction Pathway

The reaction creates a new chiral center at the alcohol carbon (C1'), resulting in a mixture of diastereomers because the starting material (C3 of the THP ring) is already chiral.

Figure 1: Reaction pathway for the synthesis of the target allylic alcohol.

Critical Reagent Quality Check (The "Why" it Fails)

Before troubleshooting the procedure, verify your reagents. 80% of failures in this specific synthesis stem from degraded VinylMgBr or impure aldehyde .

A. Vinylmagnesium Bromide (VinylMgBr)[1][2][3]

• The Issue: Vinyl Grignards are less stable than alkyl Grignards. They can polymerize or undergo thermal decomposition to acetylene and magnesium salts if stored improperly.

• The Check: You must titrate your Grignard solution before use. A bottle labeled "1.0 M" stored for 6 months is likely 0.6 M or lower.

• Recommended Titration: Use Salicylaldehyde phenylhydrazone or Menthol/1,10-Phenanthroline method.

B. Tetrahydro-2H-pyran-3-carbaldehyde

• The Issue: This aldehyde is prone to:

  • Oxidation: Converting to the carboxylic acid (which kills 1 eq. of Grignard immediately).

  • Polymerization/Trimerization: Common upon long-term storage.

  • Isomer Contamination: If synthesized via hydroformylation of 3,4-dihydro-2H-pyran, it may contain significant amounts of the 2-isomer, which is difficult to separate.

• The Check: Run a 1H NMR immediately before the reaction. Look for the aldehyde proton (~9.6-9.8 ppm). If you see a broad singlet at ~11 ppm, you have acid contamination. Redistill if purity is <95%.

Troubleshooting Matrix

Use this table to diagnose specific symptoms observed during your experiment.

Symptom	Probable Cause	Corrective Action
No Reaction (SM Recovery)	Wet Solvent/Glassware	Water kills Grignard instantly. Flame-dry glassware under vacuum. Use Karl Fischer titrated THF (<50 ppm H2O).
Degraded Grignard	Titrate VinylMgBr. If titer is low, increase equivalents or buy fresh.
Low Yield (<40%)	Enolization	The aldehyde has an alpha-proton. Basic Grignard may deprotonate it rather than attack.[1] Fix: Add CeCl3 (anhydrous) to promote 1,2-addition (Luche-type conditions).
Thermal Decomposition	VinylMgBr is unstable at reflux. Keep reaction < 0°C during addition, warm to RT only for completion.
Two Spots on TLC	Diastereomers	This is normal. The product has two chiral centers. You formed a mix of syn and anti isomers. Do not discard "impurities" without NMR verification.
Product is a Diene	Acidic Workup	Allylic alcohols dehydrate easily in acid. Fix: Use Saturated NH4Cl or Rochelle's Salt for workup. Avoid HCl.
Emulsion during Workup	Magnesium Salts	Mg(OH)2 forms a gel. Fix: Use Rochelle's Salt (Sodium Potassium Tartrate) wash to solubilize Mg ions.

Optimized Protocol (Step-by-Step)

Safety Note: Vinylmagnesium bromide is flammable and moisture-sensitive.[2] Work in a fume hood.

Materials

• Tetrahydro-2H-pyran-3-carbaldehyde (1.0 eq)

• Vinylmagnesium bromide (1.2 - 1.5 eq, 1.0 M in THF)

• Anhydrous THF (Solvent)

• Saturated aq. Ammonium Chloride (Quench)

• Rochelle's Salt (Optional, for emulsions)

Procedure

• Setup: Flame-dry a 2-neck round bottom flask. Cool under a stream of Argon/Nitrogen.

• Solvent: Add anhydrous THF and the aldehyde (1.0 eq).

• Cooling: Cool the solution to -78°C (Dry ice/Acetone bath).

  • Why? Low temperature favors the nucleophilic addition over deprotonation (enolization) and improves diastereoselectivity (Felkin-Anh control).

• Addition: Add VinylMgBr (1.2 eq) dropwise over 20-30 minutes.

  • Critical: Keep the internal temperature below -60°C during addition.[3]

• Reaction: Stir at -78°C for 1 hour, then allow to warm slowly to 0°C .

  • Monitor: Check TLC. If SM remains at 0°C, do not heat to reflux. Add more Grignard if necessary.

• Quench: Crucial Step. Pour the cold reaction mixture into a vigorously stirring beaker of Saturated NH4Cl at 0°C.

  • Avoid: Do not add acid directly to the reaction flask.

• Workup: Extract with Et2O or EtOAc (3x). Wash combined organics with Brine. Dry over MgSO4.

• Purification: The crude will likely show two spots (diastereomers). Flash chromatography (Hexane/EtOAc) may separate them.

Decision Logic for Troubleshooting

Figure 2: Logical flowchart for diagnosing reaction failures.

References

• Grignard Reagent Preparation & Titration

  • Organic Syntheses, Coll.[4] Vol. 6, p. 488 (1988); Vol. 57, p. 62 (1977). (Standard protocols for Vinyl Grignard).

• Felkin-Anh Model & Diastereoselectivity

  • Mengel, A., & Reiser, O. (1999).[5] Chemical Reviews, 99(5), 1191–1224. (Comprehensive review on alpha-chiral induction).

• Handling of 3-Substituted Tetrahydropyrans

  • Clarke, P. A., et al. (2008). Journal of Organic Chemistry, 73(15), 6015–6018.

• Grignard Troubleshooting Guide

  • Master Organic Chemistry: Reactions of Grignard Reagents.

Sources

• 1. Grignard Reaction [organic-chemistry.org]
• 2. CAS 1826-67-1: vinylmagnesium bromide solution [cymitquimica.com]
• 3. prepchem.com [prepchem.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. harnedgroup.wordpress.com [harnedgroup.wordpress.com]

Reference Data & Comparative Studies

Technical Guide: Stereochemical Assignment of 1-(Tetrahydro-2H-pyran-3-yl)prop-2-en-1-ol

The following is a comprehensive technical comparison guide for the stereochemical assignment of 1-(Tetrahydro-2H-pyran-3-yl)prop-2-en-1-ol . This guide is structured to assist researchers in selecting and executing the most reliable method for determining the absolute and relative configuration of this specific chiral intermediate.

Executive Summary

The molecule 1-(Tetrahydro-2H-pyran-3-yl)prop-2-en-1-ol presents a classic stereochemical challenge: a flexible exocyclic chiral center (

) adjacent to a cyclic chiral center ( of the pyran ring). The free rotation of the bond renders standard coupling analysis ambiguous due to conformational averaging.

This guide compares three primary methodologies for stereochemical assignment: Modified Mosher’s Method (NMR) , J-Based Configuration Analysis (JBCA) , and X-Ray Crystallography . Based on reliability and accessibility, the Modified Mosher’s Method is identified as the industry standard for this specific substrate, while X-ray remains the absolute validator.

Comparative Analysis of Assignment Methodologies

The following table contrasts the performance of available methods specifically for 3-substituted tetrahydropyran derivatives.

Feature	Method A: Modified Mosher's (MTPA)	Method B: J-Based Config. Analysis (JBCA)	Method C: X-Ray Crystallography
Primary Mechanism	Anisotropic Shielding ( )	Karplus Eq. ( ) & NOE	Diffraction Pattern
Sample Requirement	~5-10 mg (Destructive/Derivatization)	~2-5 mg (Non-destructive)	Single Crystal (>0.1 mm)
Reliability for Flexible Chains	High (Self-validating)	Low/Medium (Ambiguous rotamers)	Absolute
Throughput	Low (Requires 2 reactions)	High (Pulse sequence only)	Variable (Crystallization dependent)
Cost/Time	Moderate (Reagents + 24h)	Low (Instrument time only)	High (Beamline/Instrument access)
Best For	Routine Assignment of Oil/Amorphous Solids	Preliminary screening	Final confirmation of solids

Expert Insight: Why Mosher's Method Wins for this Substrate

For 1-(Tetrahydro-2H-pyran-3-yl)prop-2-en-1-ol , the side chain is allylic. The magnetic anisotropy of the Mosher auxiliary (MTPA) is particularly effective here because the vinyl group (prop-2-en-1-yl) and the tetrahydropyran ring provide distinct, magnetically diverse environments. JBCA often fails because the

bond rotates rapidly, averaging the coupling constants ( ) to values (e.g., 4-6 Hz) that do not clearly distinguish anti from syn relationships.

Recommended Workflow: Modified Mosher's Method

This protocol details the synthesis of (R)- and (S)-

-methoxy- -(trifluoromethyl)phenylacetic acid (MTPA) esters to determine the absolute configuration of the secondary alcohol.

Reaction Mechanism & Logic

The logic relies on the Mosher Model : The MTPA ester adopts a preferred conformation where the

group, the carbonyl oxygen, and the methine proton of the auxiliary are coplanar (syn-periplanar). The phenyl group then shields protons on one side of the plane and deshields the other.

• Positive

  values indicate protons on the right side of the plane; negative values indicate the left.

Experimental Protocol

Materials:

• Substrate: 1-(Tetrahydro-2H-pyran-3-yl)prop-2-en-1-ol (10 mg per reaction).

• Reagents: (R)-(-)-MTPA-Cl and (S)-(+)-MTPA-Cl.

• Base: Pyridine (anhydrous) or DMAP/DCC.

• Solvent:

  for NMR.

Step-by-Step Procedure:

• Preparation: Divide the alcohol substrate into two vials (A and B).

• Esterification (Vial A): Dissolve 10 mg alcohol in 0.5 mL dry

  . Add 3.0 eq. dry pyridine and a catalytic amount of DMAP. Add 1.5 eq. (R)-(-)-MTPA-Cl . Stir at RT for 4-12 hours under .

  • Note: Using (R)-acid chloride yields the (S)-ester .

• Esterification (Vial B): Repeat using (S)-(+)-MTPA-Cl .

  • Note: Using (S)-acid chloride yields the (R)-ester .

• Workup: Quench with water, extract with

  , wash with 1M HCl (to remove pyridine), sat. , and brine. Dry over and concentrate.

• Purification: Filter through a short silica plug (pipette column) eluting with 10-20% EtOAc/Hexanes to remove unreacted acid/chloride.

• Analysis: Acquire

  NMR (500 MHz or higher recommended) for both esters in .

Data Interpretation

Construct a table of chemical shifts for protons

(pyran ring) and (vinyl side chain).

Proton Group	(ppm)	(ppm)	(Hz or ppm)	Configuration Implication
Vinyl ( )			(< 0)	Left side (L2)
Pyran ( )			(> 0)	Right side (L1)

• Validation: If all protons on the vinyl side have negative

  and all protons on the pyran side have positive , the configuration is assigned based on the sector rule diagram below.

Visualization of Logic and Workflow

The following diagram illustrates the decision matrix and the Mosher sector rule application for this specific molecule.

Caption: Decision tree for stereochemical assignment. Mosher's method is the primary pathway for non-crystalline samples.

Alternative Method: Cyclic Derivatization (Validation)

If Mosher's analysis yields ambiguous results (small

values), the "Rigidification" strategy is the recommended alternative.

Protocol:

• Ozonolysis: Convert the vinyl group to an aldehyde (

  ).

• Reduction: Reduce the aldehyde to a primary alcohol (

  ).

  • Result: A 1,3-diol system (Pyran-CH(OH)-CH2OH).

• Acetonide Formation: React with 2,2-dimethoxypropane/pTSA.

• NOE Analysis: The resulting bicyclic/spiro system is rigid. NOE correlations between the pyran ring protons and the acetonide methyls/protons will definitively assign the relative stereochemistry (syn/anti).

References

• Dale, J. A., & Mosher, H. S. (1973). Nuclear magnetic resonance enantiomer reagents. Configuration correlations via nuclear magnetic resonance chemical shifts of diastereomeric mandelate, O-methylmandelate, and α-methoxy-α-trifluoromethylphenylacetate (MTPA) esters. Journal of the American Chemical Society, 95(2), 512–519. Link

• Seco, J. M., Quinoa, E., & Riguera, R. (2004). The assignment of absolute configuration by NMR. Chemical Reviews, 104(1), 17–118. Link

• Hoye, T. R., Jeffrey, C. S., & Shao, F. (2007). Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons. Nature Protocols, 2(10), 2451–2458. Link

• Matsumori, N., Kaneno, D., Murata, M., Nakamura, H., & Tachibana, K. (1999). Stereochemical determination of acyclic structures based on carbon-proton spin-coupling constants. A method of configuration analysis for acyclic chains. The Journal of Organic Chemistry, 64(3), 866-876. Link